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Compound of Interest

Compound Name:
Deoxyfuconojirimycin

hydrochloride

Cat. No.: B1139675 Get Quote

Initial searches for a compound specifically abbreviated as "DFJ-HCl" in the context of cancer

cell line research did not yield any specific results. This suggests that "DFJ-HCl" may be a

typographical error, a non-standardized abbreviation, or an internal compound designation not

widely published in scientific literature.

Without a clear identification of the chemical entity referred to as DFJ-HCl, it is not possible to

provide detailed application notes, protocols, or data related to its use in cancer cell line

research. The creation of accurate and reliable scientific documentation requires precise

knowledge of the compound in question, including its mechanism of action, effects on cellular

pathways, and established experimental methodologies.

For the user's reference, the abbreviation "HCl" commonly refers to a hydrochloride salt, which

is a form in which many amine-containing drugs are prepared for better stability and solubility.

"DFJ" does not correspond to a known and readily identifiable compound in the public domain

of cancer research.

It is recommended that the user verify the spelling and abbreviation of the compound. If "DFJ-

HCl" is an internal or developmental code, accessing proprietary documentation would be

necessary to fulfill this request. Should a corrected name or the full chemical name of the

compound be provided, a comprehensive search and generation of the requested application

notes and protocols can be attempted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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